Cas no 1196153-93-1 (4-bromo-2-chloro-6-(trifluoromethyl)pyridine)

• Product Name: 4-bromo-2-chloro-6-(trifluoromethyl)pyridine
• CAS No: 1196153-93-1
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• MDL: MFCD13189905
• CID: 2123996
• PubChem ID: 72212516
• Update Time: 2025-06-08

4-bromo-2-chloro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-6-(trifluoromethyl)pyridine
• CS-0212004
• 1196153-93-1
• DA-14669
• AB69357
• Pyridine, 4-bromo-2-chloro-6-(trifluoromethyl)-
• MFCD13189905
• BS-19991
• DTXSID901259742
• 870-679-3

• MDL： MFCD13189905
• Inchi： 1S/C6H2BrClF3N/c7-3-1-4(6(9,10)11)12-5(8)2-3/h1-2H
• InChI Key： JYWXFFQZXLODDU-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)(F)F)C=1)Cl

Computed Properties

• Exact Mass: 258.90112g/mol
• Monoisotopic Mass: 258.90112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.804±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 193.1±35.0 ºC (760 Torr),
• Flash Point: 70.6±25.9 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),

Additional information on 4-bromo-2-chloro-6-(trifluoromethyl)pyridine

Introduction to 4-Bromo-2-Chloro-6-(Trifluoromethyl)pyridine (CAS No. 1196153-93-1)

4-Bromo-2-chloro-6-(trifluoromethyl)pyridine (CAS No. 1196153-93-1) is a versatile compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound is characterized by its unique combination of bromine, chlorine, and trifluoromethyl functional groups, which confer it with a range of desirable properties for various applications.

The molecular structure of 4-bromo-2-chloro-6-(trifluoromethyl)pyridine is composed of a pyridine ring with substituents at specific positions. The bromine atom at the 4-position, the chlorine atom at the 2-position, and the trifluoromethyl group at the 6-position contribute to its chemical stability and reactivity. These functional groups also play a crucial role in determining the compound's biological activity and its potential for use in drug discovery and development.

In recent years, 4-bromo-2-chloro-6-(trifluoromethyl)pyridine has been extensively studied for its utility as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its ability to undergo selective substitution reactions makes it a valuable starting material for the preparation of complex molecules with diverse biological activities. For instance, it has been used in the synthesis of compounds with antiviral, antibacterial, and antifungal properties.

One of the key areas where 4-bromo-2-chloro-6-(trifluoromethyl)pyridine has shown promise is in the development of novel pesticides. The trifluoromethyl group is known to enhance the insecticidal activity of pyridine derivatives, making this compound an attractive candidate for formulating new and more effective pest control agents. Recent studies have demonstrated that derivatives of this compound exhibit high efficacy against a range of pests while maintaining low toxicity to non-target organisms.

In the pharmaceutical industry, 4-bromo-2-chloro-6-(trifluoromethyl)pyridine has been explored as a lead compound for drug discovery. Its structural features make it suitable for modification through various synthetic routes to produce analogs with enhanced pharmacological properties. For example, researchers have synthesized derivatives of this compound that show potent activity against cancer cells and have potential applications in oncology.

The versatility of 4-bromo-2-chloro-6-(trifluoromethyl)pyridine extends beyond its use as an intermediate. It has also been investigated for its potential as a ligand in coordination chemistry. The presence of multiple functional groups allows it to form stable complexes with various metal ions, which can be useful in catalytic processes and materials science applications.

In terms of synthesis, several methods have been reported for the preparation of 4-bromo-2-chloro-6-(trifluoromethyl)pyridine. One common approach involves the bromination and chlorination of 6-trifluoromethylpyridine followed by further functionalization. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents.

The physical properties of 4-bromo-2-chloro-6-(trifluoromethyl)pyridine, such as its melting point, boiling point, and solubility, are important considerations for its handling and application. These properties can be influenced by the presence of different functional groups and can be optimized through careful synthetic design. For instance, modifications to the substituents on the pyridine ring can alter the compound's solubility in various solvents, which is crucial for its use in different chemical processes.

Safety is a paramount concern when working with any chemical compound. While 4-bromo-2-chloro-6-(trifluoromethyl)pyridine is not classified as a hazardous material, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure.

In conclusion, 4-bromo-2-chloro-6-(trifluoromethyl)pyridine (CAS No. 1196153-93-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique combination of functional groups makes it a valuable starting material for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new uses and potential benefits of this compound, solidifying its importance in modern chemistry.